Cas no 22746-11-8 (Piperazine,1,4-bis[2-(1-piperidinyl)ethyl]-)
22746-11-8 structure
Product Name:Piperazine,1,4-bis[2-(1-piperidinyl)ethyl]-
CAS No:22746-11-8
MF:C18H36N4
MW:308.505244255066
CID:273737
PubChem ID:211252
Update Time:2025-04-19
Piperazine,1,4-bis[2-(1-piperidinyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Piperazine,1,4-bis[2-(1-piperidinyl)ethyl]-
- 1,4-bis(2-piperidin-1-ylethyl)piperazine
- 1,4-bis-(2-piperidin-1-yl-ethyl)-piperazine
- 1,4-Bis-(2-piperidino-aethyl)-piperazin
- 1,4-Bis(2-piperidinoethyl)piperazine
- 1,4-Bis[2-(1-piperidinyl)ethyl]piperazine
- 1,4-bis< 2-(1-piperidino)ethyl> piperazine
- AC1L4QGX
- AC1Q4YL8
- BRN 0013414
- CHEMBL10651
- Piperaz bis(Piperid) deriv.
- Piperazine, 1,4-bis(3-piperidinoethyl)-
- 5-23-01-00307 (Beilstein Handbook Reference)
- 22746-11-8
- 1,4-bis[2-(1-piperidyl)ethyl]piperazine
- DTXSID40177285
-
- Inchi: 1S/C18H36N4/c1-3-7-19(8-4-1)11-13-21-15-17-22(18-16-21)14-12-20-9-5-2-6-10-20/h1-18H2
- InChI Key: GXVAJKPDBLJVRM-UHFFFAOYSA-N
- SMILES: N1(CCN2CCCCC2)CCN(CCN2CCCCC2)CC1
Computed Properties
- Exact Mass: 308.29428
- Monoisotopic Mass: 308.29399717g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 13Ų
Experimental Properties
- PSA: 12.96
Piperazine,1,4-bis[2-(1-piperidinyl)ethyl]- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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